Cas no 309272-76-2 (5-(4-tert-butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol)

5-(4-tert-Butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol is a specialized heterocyclic compound featuring a 1,2,4-triazole core substituted with a tert-butylphenyl group at the 5-position and a cyclohexyl group at the 4-position, along with a thiol functional group at the 3-position. This structure imparts unique chemical properties, including potential applications in coordination chemistry, catalysis, and pharmaceutical intermediates. The tert-butylphenyl moiety enhances steric bulk and lipophilicity, while the thiol group offers reactivity for metal binding or further derivatization. Its cyclohexyl substituent contributes to conformational stability, making it a valuable scaffold for research in medicinal chemistry and material science. The compound is typically handled under inert conditions due to the thiol group's sensitivity to oxidation.

5-(4-tert-butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol structure

309272-76-2 structure

Product Name:5-(4-tert-butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol

CAS No:309272-76-2

MF:C₁₈H₂₅N₃S

MW:315.476202726364

MDL:MFCD01819962

CID:3054142

PubChem ID:742323

Update Time:2025-05-28

5-(4-tert-butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 5-(4-(tert-Butyl)phenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol
- 5-(4-tert-butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol
- AKOS003237858
- ALBB-025217
- MFCD01819962
- 4H-1,2,4-triazole-3-thiol, 4-cyclohexyl-5-[4-(1,1-dimethylethyl)phenyl]-
- LS-08422
- 5-(4-tert-butylphenyl)-4-cyclohexyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- EN300-03534
- F0430-0631
- 309272-76-2
- STK734156
- SR-01000429649-1
- H34990
- 3-(4-tert-butylphenyl)-4-cyclohexyl-1H-1,2,4-triazole-5-thione
- 5-(4-tert-Butyl-phenyl)-4-cyclohexyl-4H-[1,2,4]triazole-3-thiol
- AKOS001017738
- Z56278024
- SR-01000525641-1
- Oprea1_651589
- SR-01000525641
- CS-0356014
- AG-205/13061024
- EU-0052216
- SR-01000429649
- MDL： MFCD01819962
- Inchi： 1S/C18H25N3S/c1-18(2,3)14-11-9-13(10-12-14)16-19-20-17(22)21(16)15-7-5-4-6-8-15/h9-12,15H,4-8H2,1-3H3,(H,20,22)
- InChI Key： QKYJPEVPLQIUFM-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C=CC(=CC=2)C(C)(C)C)N1C1CCCCC1

Computed Properties

Exact Mass: 315.17691898Da
Monoisotopic Mass: 315.17691898Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 438
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 59.7Å²

5-(4-tert-butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T131655-500mg	5-(4-tert-Butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol	309272-76-2		500mg	$ 235.00	2022-06-03
TRC	T131655-1000mg	5-(4-tert-Butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol	309272-76-2		1g	$ 390.00	2022-06-03
TRC	T131655-2000mg	5-(4-tert-Butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol	309272-76-2		2g	$ 615.00	2022-06-03
abcr	AB415281-500 mg	5-(4-tert-Butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol	309272-76-2		500MG	€165.80	2022-08-31
abcr	AB415281-1 g	5-(4-tert-Butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol	309272-76-2		1 g	€197.30	2023-07-19
abcr	AB415281-5 g	5-(4-tert-Butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol	309272-76-2		5 g	€456.10	2023-07-19
Chemenu	CM516746-1g	5-(4-(tert-Butyl)phenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol	309272-76-2	97%	1g	$132	2022-09-29
Chemenu	CM516746-5g	5-(4-(tert-Butyl)phenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol	309272-76-2	97%	5g	$348	2022-09-29
Enamine	EN300-03534-0.05g	5-(4-tert-butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol	309272-76-2	95.0%	0.05g	$29.0	2025-02-19
Enamine	EN300-03534-0.1g	5-(4-tert-butylphenyl)-4-cyclohexyl-4H-1,2,4-triazole-3-thiol	309272-76-2	95.0%	0.1g	$43.0	2025-02-19